Cas no 370-69-4 (Tris(2,2,2-trifluoroethyl) Phosphite)

• Product Name: Tris(2,2,2-trifluoroethyl) Phosphite
• CAS No: 370-69-4
• MF: C₆H₆F₉O₃P
• MW: 328.069434642792
• MDL: MFCD00009902
• CID: 921943
• PubChem ID: 24856417
• Update Time: 2025-05-19

Tris(2,2,2-trifluoroethyl) Phosphite Chemical and Physical Properties

Names and Identifiers

• tris(2,2,2-trifluoroethyl)phosphite
• 2,2,2-trifluoroethyl phosphite
• phosphoric acid tris-(2,2,2-trifluoro-ethyl ester)
• tri-(2,2,2-trifluoroethyl)phosphite
• tris(2,2,2-trifluoroethyl)phosphine
• tris-(2,2,2-trifluoroethyl)phosphite
• 370-69-4
• tris(2,2,2-trifluorethyl) phosphite
• MFCD00009902
• T3991
• SY121059
• F16482
• NSC 325606
• SCHEMBL868411
• Tris(2,2,2-trifluoroethyl) phosphite
• AKOS015903244
• Tris(2,2,2-trifluoroethoxy)phosphine
• NSC325606
• DTXSID20190492
• AS-62987
• Tris(2,2,2-trifluoroethyl) phosphite, 99%
• Phosphorous acid tris-(2,2,2-trifluoro-ethyl) ester
• NS00120617
• NSC-325606
• Tris(2,2,2-trifluoroethyl) Phosphite

• MDL： MFCD00009902
• Inchi： 1S/C6H6F9O3P/c7-4(8,9)1-16-19(17-2-5(10,11)12)18-3-6(13,14)15/h1-3H2
• InChI Key： CBIQXUBDNNXYJM-UHFFFAOYSA-N
• SMILES： P(OCC(F)(F)F)(OCC(F)(F)F)OCC(F)(F)F

Computed Properties

• Exact Mass: 327.99100
• Monoisotopic Mass: 327.99108451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.487 g/mL at 25 °C(lit.)
• Boiling Point: 130-131 °C/743 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.324(lit.)
• PSA: 41.28000
• LogP: 3.95000
• Solubility: Not determined

Tris(2,2,2-trifluoroethyl) Phosphite Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Trialkylphosphites

Additional information on Tris(2,2,2-trifluoroethyl) Phosphite

Comprehensive Guide to Tris(2,2,2-trifluoroethyl) Phosphite (CAS No. 370-69-4): Properties, Applications, and Industry Insights

Tris(2,2,2-trifluoroethyl) phosphite, identified by its CAS number 370-69-4, is a specialized organophosphorus compound renowned for its unique chemical properties and versatile applications. This fluorinated phosphite ester has garnered significant attention in industries ranging from advanced materials to pharmaceuticals, owing to its stability, reactivity, and fluorine-rich molecular structure. As sustainability and high-performance materials dominate global discussions, this compound's role in green chemistry and cutting-edge technologies continues to expand.

The molecular structure of Tris(2,2,2-trifluoroethyl) phosphite features three 2,2,2-trifluoroethyl groups bonded to a central phosphorus atom, creating a sterically hindered yet highly reactive scaffold. This design imparts exceptional resistance to hydrolysis while enabling selective reactivity in synthetic transformations. Researchers frequently highlight its utility as a ligand in catalysis, where its electron-withdrawing trifluoroethyl groups enhance metal center activity—a topic trending in AI-driven catalyst design discussions. Recent publications in journals like ACS Catalysis emphasize its potential in asymmetric synthesis, aligning with the growing demand for enantioselective methodologies.

In material science, CAS 370-69-4 serves as a critical precursor for flame-retardant additives, addressing one of the most searched queries: "eco-friendly flame retardants for polymers." Its fluorine content contributes to char formation during combustion, making it valuable for high-performance plastics in aerospace and electronics—industries prioritizing both safety and environmental compliance. A 2023 market analysis by Grand View Research projects a 6.8% CAGR for halogen-free flame retardants, positioning this compound as a technically viable alternative.

The compound's role in lithium-ion battery electrolytes has also surged in relevance, coinciding with electric vehicle (EV) battery innovation trends. Its ability to scavenge hydrofluoric acid (HF) in electrolytes—a major degradation factor—resonates with manufacturers seeking to extend battery lifespan. Patent filings from leading battery producers increasingly reference phosphite derivatives, with Tris(2,2,2-trifluoroethyl) phosphite appearing in formulations aimed at improving thermal stability.

From a synthetic chemistry perspective, this phosphite ester enables novel P-C bond formation strategies, a hot topic in click chemistry forums. Its trifluoroethyl groups facilitate radical reactions under mild conditions, as demonstrated in recent Nature Chemistry studies on C-H functionalization. Such applications align with the pharmaceutical industry's push for late-stage fluorination techniques to optimize drug metabolism—a frequently searched term in medicinal chemistry circles.

Quality control protocols for 370-69-4 emphasize HPLC purity verification (>98%) and moisture-sensitive handling, reflecting industry standards for high-value intermediates. Analytical techniques like ³¹P NMR and FTIR spectroscopy are routinely employed for characterization, with spectral data available in major chemical databases—an aspect highly valued by researchers comparing phosphite ester properties across literature.

Environmental considerations surrounding fluorinated compounds have prompted studies on the biodegradability profile of Tris(2,2,2-trifluoroethyl) phosphite. While its persistence requires careful lifecycle management, its efficiency at low concentrations in applications like polymer stabilization offers a favorable eco-efficiency ratio. Regulatory bodies such as REACH and EPA maintain updated guidelines for its industrial use, with recent amendments focusing on occupational exposure limits.

Emerging applications in agrochemical formulations leverage this compound's ability to enhance pesticide photostability—a critical parameter in precision agriculture solutions. Field trials demonstrate improved rainfastness for certain systemic herbicides when formulated with phosphite additives, addressing grower concerns about climate-resilient crop protection.

Supply chain dynamics for CAS 370-69-4 reflect broader trends in fluorochemical sourcing, with manufacturers diversifying production to mitigate geopolitical risks. Pricing volatility remains a key discussion point in procurement circles, influenced by fluorine feedstock availability and energy-intensive synthesis steps. Technical grade material typically trades at $120-$150/kg, with custom synthesis options gaining traction among specialty chemical buyers.

Looking ahead, computational chemistry models predict expanded utility for Tris(2,2,2-trifluoroethyl) phosphite in molecular electronics and self-assembled monolayers (SAMs). Its combination of dielectric properties and surface adhesion characteristics makes it a candidate material for next-generation semiconductor interfaces—an area attracting substantial R&D investment aligned with the Internet of Things (IoT) hardware evolution.